Cas no 1347736-83-7 (1,2-Benzenediamine, 3,6-dibromo-4-fluoro-)

• Product Name: 1,2-Benzenediamine, 3,6-dibromo-4-fluoro-
• CAS No: 1347736-83-7
• MF: C₆H₅Br₂FN₂
• MW: 283.923702955246
• CID: 4517980
• PubChem ID: 101538761
• Update Time: 2025-05-20

1,2-Benzenediamine, 3,6-dibromo-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 3,6-dibromo-4-fluoro-
• 3,6-dibromo-4-fluorobenzene-1,2-diamine
• 3,6-dibromo-4-fluoro-1,2-phenylenediamine
• BHFHVALJBJOMHY-UHFFFAOYSA-N
• G66007
• 1,2-Diamino-3,6-dibromo-4-fluorobenzene
• MFCD31412569
• SCHEMBL17797154
• 1347736-83-7

• Inchi： 1S/C6H5Br2FN2/c7-2-1-3(9)4(8)6(11)5(2)10/h1H,10-11H2
• InChI Key： BHFHVALJBJOMHY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1N)N)Br)F

Computed Properties

• Exact Mass: 283.87830g/mol
• Monoisotopic Mass: 281.88035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines

Additional information on 1,2-Benzenediamine, 3,6-dibromo-4-fluoro-

1,2-Benzenediamine, 3,6-dibromo-4-fluoro- (CAS No. 1347736-83-7): An Overview

1,2-Benzenediamine, 3,6-dibromo-4-fluoro- (CAS No. 1347736-83-7) is a specialized chemical compound with a unique molecular structure and a wide range of applications in the fields of medicinal chemistry and materials science. This compound is characterized by its aromatic ring with specific substituents, making it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular formula of 1,2-Benzenediamine, 3,6-dibromo-4-fluoro- is C₆H₄Br₂F(NH₂)₂. The presence of bromine and fluorine atoms on the benzene ring imparts unique electronic and steric properties to the molecule. These properties are crucial for its reactivity and selectivity in various chemical reactions, making it an essential building block in the synthesis of complex molecules.

In recent years, 1,2-Benzenediamine, 3,6-dibromo-4-fluoro- has gained significant attention due to its potential applications in the development of new drugs. The compound's ability to form stable complexes with metal ions and its reactivity towards electrophilic substitution reactions have made it a valuable precursor in the synthesis of metallopharmaceuticals and other bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel antitumor agents with improved efficacy and reduced side effects.

Beyond pharmaceutical applications, 1,2-Benzenediamine, 3,6-dibromo-4-fluoro- has also found utility in the field of materials science. Its unique electronic properties make it an excellent candidate for the development of organic semiconductors and functional dyes. Researchers at the University of California have reported the use of this compound in the synthesis of high-performance organic photovoltaic materials, demonstrating its potential for renewable energy applications.

The synthesis of 1,2-Benzenediamine, 3,6-dibromo-4-fluoro- typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions and metal-catalyzed coupling reactions. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, it is generally recommended to handle 1,2-Benzenediamine, 3,6-dibromo-4-fluoro- with appropriate personal protective equipment (PPE) due to its potential health hazards. Proper storage conditions are also crucial to maintain its stability and prevent degradation.

The market demand for 1,2-Benzenediamine, 3,6-dibromo-4-fluoro- is expected to grow in the coming years driven by increasing research activities in pharmaceuticals and materials science. Key players in the industry are continuously investing in R&D to explore new applications and improve synthetic methods. This trend is likely to further enhance the compound's commercial value and broaden its application scope.

In conclusion, 1,2-Benzenediamine, 3,6-dibromo-4-fluoro- (CAS No. 1347736-83-7) is a versatile chemical compound with significant potential in both pharmaceutical and materials science applications. Its unique molecular structure and reactivity make it an indispensable intermediate in various synthetic processes. As research continues to advance, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple industries.